sodium;1-cyclopenta-2,4-dien-1-yl-4-fluorobenzene

• CAS No.: 53300-15-5
• Molecular Formula: C11H8FNa
• Molecular Weight: 182.17 g/mol
• IUPAC Name: sodium;1-cyclopenta-2,4-dien-1-yl-4-fluorobenzene
• InChI: InChI=1S/C11H8F.Na/c12-11-7-5-10(6-8-11)9-3-1-2-4-9;/h1-8H;/q-1;+1
• InChI Key: NVSZGRNDQPXRTI-UHFFFAOYSA-N
• Canonical SMILES: C1=C[C-](C=C1)C2=CC=C(C=C2)F.[Na+]

Description

Sodium;1-cyclopenta-2,4-dien-1-yl-4-fluorobenzene is a compound that combines the properties of sodium, cyclopentadienyl, and fluorobenzene groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium;1-cyclopenta-2,4-dien-1-yl-4-fluorobenzene typically involves the reaction of sodium cyclopentadienide with 4-fluorobenzene under controlled conditions. The reaction is carried out in an inert atmosphere to prevent unwanted side reactions. The process involves the deprotonation of cyclopentadiene to form sodium cyclopentadienide, which then reacts with 4-fluorobenzene to form the desired compound .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions such as temperature, pressure, and solvent choice to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

Sodium;1-cyclopenta-2,4-dien-1-yl-4-fluorobenzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the cyclopentadienyl or fluorobenzene moieties.

Substitution: The compound can undergo substitution reactions where the fluorine atom is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclopentadienone derivatives, while substitution reactions can produce a variety of substituted benzene compounds .

Scientific Research Applications

Sodium;1-cyclopenta-2,4-dien-1-yl-4-fluorobenzene has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential use in drug development and as a diagnostic tool.

Industry: The compound is used in the production of advanced materials, including polymers and nanocomposites

Mechanism of Action

The mechanism by which sodium;1-cyclopenta-2,4-dien-1-yl-4-fluorobenzene exerts its effects involves interactions with molecular targets such as enzymes and receptors. The cyclopentadienyl moiety can participate in π-π interactions, while the fluorobenzene group can engage in hydrogen bonding and other non-covalent interactions. These interactions can modulate the activity of biological pathways and influence the compound’s overall biological activity .

Comparison with Similar Compounds

Similar Compounds

• 1-(Cyclopenta-2,4-dien-1-yl)-4-nitrobenzene
• 3-(Cyclopenta-2,4-dien-1-ylmethylene)-6-methylenecyclohexa-1,4-diene
• 1-(Cyclopenta-2,4-dien-1-ylidene)ethyl acetate

Uniqueness

Sodium;1-cyclopenta-2,4-dien-1-yl-4-fluorobenzene is unique due to the presence of the sodium ion, which imparts distinct reactivity and solubility properties.